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Compound of Interest

5-Chloro-3-(4-

Compound Name:
formylphenyl)benzoic acid

CAS No.: 1261921-64-5

Cat. No.: B6397042

Get Quote

\ J

Executive Summary: Imnmediate Action Card

Status: Hazardous Halogenated Organic Acid Primary Hazard: Irritant (Skin/Eye/Respiratory),
Potential Aquatic Toxicity Disposal Method:Do NOT pour down the drain. Collect as
Halogenated Organic Waste for high-temperature incineration.

Chemical Profile & Hazard Assessment

Before initiating disposal, you must understand the "Personality” of the molecule to prevent
reactive accidents in the waste container.
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Feature Chemical Logic Disposal Implication

Incompatible with Strong
Benzoic acid derivative ( Bases. Mixing with hydroxide
Acidic Moiety wastes (e.g., NaOH) will

) generate heat (exothermic

neutralization).[1]

Incompatible with Strong

Oxidizers. Can be oxidized to a

carboxylic acid, generating
Aldehyde Group Formylphenyl group o )

heat. Avoid mixing with waste

streams containing peroxides,

nitric acid, or permanganates.

Mandatory Segregation.

Presence of chlorine classifies

this as "Halogenated Waste."

) [1] Mixing with non-

Halogenated Aryl Chloride (CI-Ar)

halogenated solvents

significantly increases disposal

costs and complicates

incineration.

Dust Explosion Hazard. Avoid
Physical State Solid (Powder) generating dust clouds during
transfer.

GHS Classification (Structure-Activity Relationship):

Signal Word: WARNING

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][6]

H335: May cause respiratory irritation.[2][4][5][6]
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e H412: Harmful to aquatic life with long-lasting effects (Predicted based on halogenated
aromatic structure).[1]

Waste Stream Segregation Strategy

Effective disposal starts with segregation. You must categorize this chemical correctly to ensure
regulatory compliance (RCRA/EPA) and safety.

Decision Logic: Where does it go?

Waste Generation Source (Only if <1000 ppm Halogen)

Non-Halogenated Waste T

Physical State?

Solid / Powder Liquid Solution

Pure Compound
or Contaminated Debris

Solid Hazardous Waste

?
(Label: Halogenated Solid) ST

Contains Cl/Br/FNo Halogens

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(MeOH, Acetone)

Aqueous Buffer

Contaminated by

b .
5-C1-3-(4-formyl)benzoic acid 0 NOT Drain Pour

Halogenated Liquid Waste Aqueous Waste

(High BTU Incineration) (Adjust pH -> Halogenated Stream)
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Figure 1: Waste Segregation Decision Tree. Note that even if dissolved in a non-halogenated
solvent, the presence of the chlorinated solute often mandates disposal in the Halogenated
stream.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired/Excess Reagent)

Do not dissolve just to dispose. Solid waste is cheaper and safer to transport than liquid waste.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a screw-top lid.[1]

e Labeling:

o

Attach a hazardous waste tag immediately.

[¢]

Chemical Name: Write the full name (5-Chloro-3-(4-formylphenyl)benzoic acid). Do not
use abbreviations or structure drawings alone.

Hazard Checkboxes: Check "Irritant" and "Toxic."

[¢]

Constituents: List "100%".

[¢]

e Transfer:
o Work inside a chemical fume hood to capture dust.
o Use a disposable spatula.

o Wipe the bottleneck threads before closing to ensure a tight seal.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Crucial Rule: If the compound is dissolved in a solvent, the solvent dictates the primary waste
stream, but the solute dictates the toxicity profile.

e Halogenated Solvents (e.g., DCM, Chloroform):
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o Pour into the "Halogenated Organic Waste" carboy.

o Why: The chlorine on the benzoic acid ring adds to the total halogen load.

» Non-Halogenated Solvents (e.g., Methanol, Ethyl Acetate):
o Scientific Best Practice: Segregate into "Halogenated Waste" anyway.

o Reasoning: While small amounts of chlorinated compounds (<1000 ppm) might technically
pass in non-halogenated streams depending on local EPA/RCRA permits, the presence of
the aryl chloride risks violating "fuel blending" protocols used for non-halogenated waste. It
is safer and more compliant to default to the halogenated stream.

e Aqueous Streams (HPLC Waste/Buffers):

o Do NOT pour down the sink. The compound is likely toxic to aquatic microorganisms and
will persist in the environment.

o Collect in a carboy labeled "Aqueous Waste with Halogenated Organics."

Scenario C: Contaminated Debris (Gloves, Weigh Boats, TLC Plates)

o Place all solid items contaminated with the chemical into a clear heavy-duty plastic bag (2-4
mil thickness).[1]

e Place this bag inside a solid waste drum or box labeled "Hazardous Solid Debris."

o Sharps: If using needles/syringes with this compound, they must go into a rigid Sharps
Container, not the soft trash.

Emergency Procedures: Spill Response

If a spill occurs, act decisively. The aldehyde group makes this compound potentially reactive if
cleaned with the wrong agents.
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5. Decontamination

(Soap & Water Wash)

Cleanup Specifics

i
I
I
|
. If Liquid:
1. Alert & Isolate 2. Don PPE 3. Containment - o o
(Notify Lab Personnel) (Nitrile Gloves, Goggles, Lab Coat) (Cover with absorbent pads) | & Gl RE) ke U?e Vermiculite or
Universal Absorbent

If Powder:
Wet wipe or Scoop
(Avoid Dust)

Click to download full resolution via product page

Figure 2: Spill Response Workflow.[1] Emphasis is placed on avoiding dust generation for solid
spills.

Critical Contraindications during Cleanup:

» NO Bleach (Sodium Hypochlorite): Do not use bleach to clean the area immediately.
Hypochlorite can react with the aldehyde or acid functionalities, potentially generating
chlorinated byproducts or heat. Use simple soap and water (surfactant) for surface
decontamination after physical removal.

Regulatory Compliance (US Focus)

For US-based laboratories, strict adherence to EPA Resource Conservation and Recovery Act
(RCRA) is required.

o RCRA Status: This specific CAS is likely not "Listed" (P or U list) explicitly. Therefore, it is
classified by Characteristic:

o If mixed with flammable solvents: D001 (Ignitable).

o If mixed with corrosive acids/bases: D002 (Corrosive).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b6397042/docs?utm_src=pdf-body-img#proper-disposal-procedures-5-chloro-3-4-formylphenyl-benzoic-acid-1
https://www.bldpharm.com/products/870238-36-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6397042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o As a halogenated contaminant: It often triggers "F-listed" protocols (e.g., FO01/F002) if
spent halogenated solvents are the carrier.

o Lab Pack: For pure vials, the preferred disposal method is "Lab Packing," where a waste
vendor packs the bottle into a drum with compatible chemicals for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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